Cas no 50764-78-8 (5-ETHYL-1H-1,2,3,4-TETRAZOLE)

• Product Name: 5-ETHYL-1H-1,2,3,4-TETRAZOLE
• CAS No: 50764-78-8
• MF: C₃H₆N₄
• MW: 98.1065392494202
• CID: 934235
• PubChem ID: 223464
• Update Time: 2025-04-19

5-ETHYL-1H-1,2,3,4-TETRAZOLE Chemical and Physical Properties

Names and Identifiers

• 5-ETHYL-1H-1,2,3,4-TETRAZOLE
• 5-Aethyl-1H-tetrazol; 5-Aethyl-tetrazol;1-ETHYL-1,2,3,4-TETRAZOLE
• 5-ethyl-2h-tetrazole
• NSC-11137
• 5-ETHYLTETRAZOLE
• AKOS000263049
• 2H-Tetrazole, 5-ethyl-
• 5-ETHYL-2H-1,2,3,4-TETRAZOLE
• DTXSID90902468
• Z335291070
• EN300-51339
• NoName_1712
• 50764-78-8
• ethyltetrazole
• 5-Ethyl-1H-tetrazole
• 16687-59-5
• J-010312
• NSC11137

• Inchi： 1S/C3H6N4/c1-2-3-4-6-7-5-3/h2H2,1H3,(H,4,5,6,7)
• InChI Key： KYRMPMCAOPMOIR-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=NN1

Computed Properties

• Exact Mass: 98.059
• Monoisotopic Mass: 98.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.0852 (rough estimate)
• Boiling Point: 173.61°C (rough estimate)
• Flash Point: 110.2°C
• Refractive Index: 1.6260 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles